Cas no 2680663-97-0 (benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate)

• Product Name: benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate
• CAS No: 2680663-97-0
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 5621466
• PubChem ID: 165932883
• Update Time: 2025-06-14

benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-tert-butyl-N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate
• EN300-28298917
• 2680663-97-0
• benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate

• Inchi： 1S/C22H27NO3/c1-5-15-25-20-13-11-18(12-14-20)16-23(22(2,3)4)21(24)26-17-19-9-7-6-8-10-19/h5-14H,1,15-17H2,2-4H3
• InChI Key： ALKCKFHKCCFJIX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1C=CC(=CC=1)OCC=C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 353.19909372g/mol
• Monoisotopic Mass: 353.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate

Comprehensive Overview of Benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate (CAS No. 2680663-97-0)

Benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate (CAS No. 2680663-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, which includes a benzyl group, a tert-butyl moiety, and a prop-2-en-1-yloxy functional group. These features make it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS No. 2680663-97-0 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. Its long chemical name reflects the complexity of its structure, which is often a focal point in discussions about carbamate derivatives and their applications. Recent trends in organic chemistry highlight the growing demand for such intermediates, driven by advancements in drug discovery and green chemistry.

One of the most searched topics related to benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate is its role in peptide synthesis and protecting group strategies. Researchers frequently inquire about its stability under various reaction conditions, its compatibility with other reagents, and its potential as a building block for more complex molecules. These queries align with the broader interest in sustainable synthetic methods and high-yield reactions, which are dominant themes in contemporary chemical research.

Another area of interest is the compound's physicochemical properties, such as its solubility, melting point, and reactivity. These parameters are crucial for optimizing synthetic pathways and ensuring reproducibility in laboratory settings. For instance, the prop-2-en-1-yloxy group introduces an element of unsaturation, which can be exploited in further functionalization through click chemistry or cross-coupling reactions. Such applications are frequently explored in academic and industrial labs, making this compound a subject of ongoing investigation.

In the context of SEO optimization, keywords like "carbamate synthesis", "benzyl protecting group", and "CAS 2680663-97-0 applications" are highly relevant. These terms reflect the compound's utility and align with user search behavior. Additionally, the rise of AI-driven drug design has increased the demand for specialized intermediates like this one, as computational models often require precise molecular inputs for virtual screening and structure-activity relationship (SAR) studies.

From a regulatory perspective, benzyl N-tert-butyl-N-{4-(prop-2-en-1-yloxy)phenylmethyl}carbamate is not classified as a hazardous material, which simplifies its handling and transportation. This aspect is particularly important for manufacturers and distributors, who prioritize safety and compliance in their operations. The compound's stability under standard storage conditions further enhances its appeal as a reliable reagent for diverse applications.

Looking ahead, the potential of CAS No. 2680663-97-0 in emerging fields like bioconjugation and material science is an exciting avenue for exploration. Its modular structure allows for customization, enabling researchers to tailor its properties for specific needs. As the scientific community continues to push the boundaries of innovation, compounds like this will undoubtedly play a pivotal role in shaping the future of chemistry and related disciplines.